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Compound of Interest

Compound Name: 1,1'-Dinaphthylamine

Cat. No.: B1330125

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthetic pathway for
converting (R)-(+)-1,1'-bi-2-naphthol ((R)-BINOL) to (R)-(+)-1,1'-binaphthyl-2,2'-diamine ((R)-
BINAM). (R)-BINAM is a Cz-symmetric chiral diamine that is a critical building block for a
multitude of privileged ligands and organocatalysts used in asymmetric synthesis, a field of
paramount importance in the pharmaceutical and fine chemical industries.[1] The axial chirality
of (R)-BINAM makes it an invaluable component in the development of stereoselective
transformations.[1]

This guide will detail the most common and robust methodology for this conversion, which
involves the formation of a triflate intermediate followed by a palladium-catalyzed amination
reaction. Experimental protocols, quantitative data, and visual diagrams are provided to
facilitate a thorough understanding of the process.

Overall Synthetic Strategy

The conversion of (R)-BINOL to (R)-BINAM is typically achieved in a two-step process. First,
the hydroxyl groups of (R)-BINOL are activated by converting them into triflate leaving groups,
forming (R)-1,1'-binaphthyl-2,2'-diyl bis(trifluoromethanesulfonate) ((R)-BINOL-ditriflate).
Subsequently, this ditriflate intermediate undergoes a palladium-catalyzed Buchwald-Hartwig
amination to furnish the desired (R)-BINAM.[1]

Signaling Pathway of the Conversion
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Step 1: Triflation

(R)-BINOL [ Triflic Anhydride (Tf20) j

Activation of Hydroxyl Groups

Step 2: Buchwald-Hartwig Amination

Amine Source Palladium Catalyst
(e.g., LIHMDS) (e.g., Pd(OAc)z2/Ligand)

C-N Bond Formation
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Triflation Stage

1. Set up oven-dried flask
under N2 atmosphere
Y
2. Add (R)-BINOL, CH2Clz,
and Pyridine

A

3. Cool to 0°C

A

4. Add Tf20 dropwise

A

5. React for 4-6 hours at RT

Y
(6. Aqueous workup and extraction)

A

(7. Isolate crude (R)-BINOL-ditriﬂate)

T
i
i
:Proceed to next step

Aminati%n Stage

8. Set up Schlenk flask
under Argon atmosphere

Y

9. Add Pd catalyst, ligand,
(R)-BINOL-ditriflate, and LIHMDS in Toluene

Y
[10. Heat at 100°C for 12-18 hours)
Y
(11. Cool and quench with HCD
Y

( 12. Neutralize with NaHCOs )

A

13. Extraction and drying

A

(14. Isolate and purify (R)-BINAM)
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Racemic (+)-BINOL

(R)-BINOL

Chiral Resolution

Chemical Conversion

(Triflation & Amination)

Chiral Ligand Synthesis
(e.g., BINAP, other derivatives)

Chiral Ligand

Application in

Asymmetric Catalysis

Enantiopure Product
(e.g., for APIs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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